Cas no 176244-22-7 (5,6-dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one)

• Product Name: 5,6-dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one
• CAS No: 176244-22-7
• MF: C₇H₄Br₂N₂O
• MW: 291.927459716797
• MDL: MFCD16743913
• CID: 4614684
• Update Time: 2025-06-08

5,6-dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5,6-dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one
• 5,6-Dibromo-2H-benzimidazol-2-one
• 5,6-Dibromo-1,3-dihydro-2H-benzo[d]imidazol-2-one

• MDL： MFCD16743913
• Inchi： 1S/C7H4Br2N2O/c8-3-1-5-6(2-4(3)9)11-7(12)10-5/h1-2H,(H2,10,11,12)
• InChI Key： AGKMAWLNJXIZNR-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC(Br)=C(Br)C=C2N1

Additional information on 5,6-dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one

Comprehensive Overview of 5,6-Dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 176244-22-7): Properties, Applications, and Research Insights

5,6-Dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one (CAS No. 176244-22-7) is a heterocyclic organic compound with significant potential in pharmaceutical and material science research. This benzodiazole derivative features a dibromo-substituted aromatic ring fused to a diazolone moiety, making it a versatile intermediate for synthesizing advanced molecules. Its unique structure has garnered attention in drug discovery, particularly for designing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy development.

Recent studies highlight the compound's role in fluorescence-based applications, a hot topic in bioimaging and sensor technology. Researchers are exploring its photophysical properties for OLED materials, responding to the growing demand for energy-efficient displays. The dibromo functional groups enable precise modifications, a key advantage in structure-activity relationship (SAR) studies—a frequently searched term in medicinal chemistry forums.

From a synthetic perspective, CAS 176244-22-7 serves as a precursor for N-heterocyclic carbene (NHC) ligands, widely discussed in catalysis research. Its stability under physiological conditions makes it relevant for prodrug design, addressing the pharmaceutical industry's focus on improved drug delivery systems. Analytical data shows high purity (>98%) in HPLC, meeting stringent requirements for preclinical research—a critical factor for laboratories optimizing high-throughput screening workflows.

Environmental considerations are integrated into modern applications of this compound. Its potential use in green chemistry protocols resonates with the increasing search volume for eco-friendly synthesis methods. The molecular weight (292.92 g/mol) and lipophilicity (calculated LogP: 2.81) make it suitable for blood-brain barrier penetration studies, a trending topic in neuropharmacology discussions.

Quality control aspects of 5,6-dibromo-2,3-dihydro-1H-1,3-benzodiazol-2-one follow current GMP standards, with spectral characterization (1H/13C NMR, HRMS) ensuring batch-to-batch reproducibility. This aligns with industry demands for well-characterized reference materials, as evidenced by frequent queries about compound authentication in research databases. The melting point (218-220°C) and solubility profile (DMSO >50 mg/mL) facilitate diverse experimental setups.

Emerging applications include its incorporation into metal-organic frameworks (MOFs) for gas storage—a subject with rising Google Scholar citations. The compound's electron-withdrawing bromine atoms enable precise tuning of electronic properties, relevant for organic semiconductor development. These features position it as a valuable building block in materials informatics projects, where researchers combine computational modeling with experimental validation.

Safety data sheets indicate standard handling procedures comparable to similar brominated heterocycles, with particular attention to waste disposal regulations—a frequently searched compliance topic. Storage recommendations (-20°C under argon) reflect best practices for air-sensitive compounds, addressing common laboratory questions about chemical stability maintenance.

The compound's patent landscape shows increasing activity since 2020, particularly in anticancer agent formulations and photodynamic therapy innovations. This correlates with growing PubMed searches for combination therapies and synergistic drug effects. ResearchGate discussions highlight its utility in fragment-based drug design, where molecular weight efficiency is paramount.

Future directions may explore its bioconjugation potential for antibody-drug conjugates (ADCs), a rapidly expanding therapeutic area. The compound's compatibility with click chemistry reactions (another high-search-volume term) enables modular derivatization strategies. These applications demonstrate how CAS 176244-22-7 bridges traditional organic chemistry with cutting-edge precision medicine approaches.